
A Comparative Analysis of Octol and PBX
Explosives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octol

Cat. No.: B13765986 Get Quote

In the realm of high-performance energetic materials, Octol and Polymer-Bonded Explosives

(PBX) stand out for their distinct compositions, performance characteristics, and applications.

This guide provides a detailed comparative analysis of these two classes of explosives, offering

researchers, scientists, and drug development professionals a comprehensive overview

supported by experimental data.

Chemical Composition and Formulation
Octol is a melt-castable explosive mixture primarily composed of HMX (High Melting Explosive,

or cyclotetramethylene-tetranitramine) and TNT (Trinitrotoluene).[1][2] The most common

formulation is Octol 75/25, containing 75% HMX and 25% TNT by weight. This composition

leverages the high energy and detonation velocity of HMX with the lower melting point and

good casting properties of TNT.

Polymer-Bonded Explosives (PBX) represent a broader category of explosives where

crystalline explosive powders are incorporated into a polymer matrix.[3] This binder material,

which can be a thermoset or thermoplastic polymer, serves to desensitize the explosive,

improve its mechanical properties, and facilitate its shaping into precise geometries. Common

explosive fillers include HMX, RDX (Research Department Explosive, or cyclotrimethylene-

trinitramine), and TATB (Triaminotrinitrobenzene). Examples of PBX formulations include PBX

9501, which is HMX-based, and PBX 9502, which is TATB-based.[4][5]
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Performance Characteristics: A Quantitative
Comparison
The performance of an explosive is characterized by several key parameters, including

detonation velocity, detonation pressure, and sensitivity to initiation. The following table

summarizes the available quantitative data for representative formulations of Octol and PBX

explosives.

Property Octol (75/25)
PBX 9501 (HMX-
based)

PBX 9502 (TATB-
based)

Composition 75% HMX, 25% TNT

95% HMX, 2.5%

Estane, 2.5% BDNPA-

F

95% TATB, 5% Kel-F

800

Density (g/cm³) ~1.81 ~1.83 ~1.89

Detonation Velocity

(km/s)
~8.48 ~8.8 ~7.7

Detonation Pressure

(GPa)
~34.0 ~34.9 ~28.5

Impact Sensitivity
Less sensitive than

pure HMX
Relatively sensitive Very insensitive

Friction Sensitivity
Less sensitive than

pure HMX
Relatively sensitive Very insensitive

Experimental Protocols
The data presented in this guide are derived from standardized experimental methodologies

designed to ensure accuracy and reproducibility.

Detonation Velocity Measurement
The detonation velocity, or the speed at which the detonation wave propagates through the

explosive, is a critical measure of its performance. Common experimental methods include:
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Dautriche Method: This classic technique involves embedding a detonating cord with a

known detonation velocity into the explosive charge. The time difference between the

initiation of two points on the cord allows for the calculation of the explosive's detonation

velocity.[6]

Electrical Methods: Probes are placed at known intervals along the explosive charge. As the

detonation front passes, it triggers the probes, and the time intervals are recorded

electronically to determine the velocity.

Optical Methods: High-speed cameras are used to capture the luminous detonation front as

it travels through the explosive. The velocity is then calculated from the recorded images and

the known timeframe.

Detonation Pressure Measurement
Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect. Techniques for its measurement

include:

Manganin Gauges: These are piezoelectric gauges placed in contact with the explosive. The

high pressure of the detonation wave generates a measurable electrical signal that can be

correlated to the pressure.

Flyer Plate Method: The explosive is used to propel a thin plate, and the velocity of this "flyer

plate" is measured with high precision, often using techniques like Photonic Doppler

Velocimetry (PDV). This velocity can then be used to calculate the detonation pressure.[7]

Impedance Window Method: Similar to the flyer plate method, this technique involves

measuring the particle velocity at the interface of the explosive and a material with a known

shock impedance.[7]

Sensitivity Testing
The sensitivity of an explosive to external stimuli such as impact and friction is a crucial safety

parameter.
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BAM Fallhammer Test (Impact Sensitivity): A standard weight is dropped from varying

heights onto a sample of the explosive. The height at which there is a 50% probability of

initiation is determined and reported as the impact sensitivity.[8]

BAM Friction Test (Friction Sensitivity): A sample of the explosive is subjected to a frictional

force between two standardized surfaces. The force at which initiation occurs is measured to

determine the friction sensitivity.[9]

Comparative Analysis: A Logical Overview
The choice between Octol and a specific PBX formulation depends on the desired application,

balancing performance with safety and manufacturing considerations.
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Caption: A logical diagram comparing key features of Octol and PBX explosives.

In summary, Octol offers high performance in a readily castable form, making it suitable for

applications where high energy output is paramount. PBX explosives, with their polymer-
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bonded structure, provide enhanced safety and mechanical robustness, allowing for the

creation of precisely shaped charges with tailored performance characteristics based on the

choice of explosive filler and binder. The selection between these advanced explosive systems

is therefore a mission-specific decision, guided by a thorough understanding of their respective

properties and the experimental data that defines them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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